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Compound of Interest

3-chloro-N-(4-
Compound Name: _
chlorophenyl)propanamide

Cat. No.: B102647

A Technical Guide to 3-chloro-N-(4-
chlorophenyl)propanamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 3-chloro-N-(4-
chlorophenyl)propanamide, a chemical compound of interest in organic synthesis and
medicinal chemistry. It details the molecule's structure, physicochemical properties, and
synthesis, presenting quantitative data in a structured format for clarity and ease of
comparison.

Molecular Structure and Identifiers

3-chloro-N-(4-chlorophenyl)propanamide is an organic compound featuring a propanamide
backbone. A chlorine atom is substituted at the 3-position of the propanoyl group, and a 4-
chlorophenyl group is attached to the nitrogen atom of the amide.[1] This bifunctional nature,
with a reactive chloro group and an amide linkage, makes it a valuable intermediate in the
synthesis of more complex molecules.[1]

The structural and identifying information for this compound is summarized in Table 1.

Table 1: Molecular Identifiers and Structural Information
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Identifier Value
3-chloro-N-(4-
IUPAC Name .
chlorophenyl)propanamide[1][2]
CAS Number 19314-16-0[1][2][3]
Molecular Formula CoHoCLNO[1][2][3]1[4][5]
Canonical SMILES C1=CC(=CC=C1NC(=0)CCCI)CI[1][2]

| INChl Key| XHQYWNFRAYYHIT-UHFFFAOYSA-N[1][2] |

Physicochemical Properties

The key physicochemical properties of 3-chloro-N-(4-chlorophenyl)propanamide have been
determined through various analytical methods. These quantitative metrics are essential for
laboratory handling, reaction planning, and analytical development.

Table 2: Physicochemical Properties of 3-chloro-N-(4-chlorophenyl)propanamide

Property Value

Molecular Weight 218.08 g/mol [1][2][3][5]
Appearance White solid / powder[1][4]

Melting Point 120-125°C[1] or 132-134°C[4][5]
Boiling Point 388.0 £ 27.0 °C (Predicted)[4][5]
Density 1.343 + 0.06 g/cm3 (Predicted)[4][5]
pKa 13.32 + 0.70 (Predicted)[5]

| LogP | 2.65 (Predicted)[4] |

Synthesis Overview

The synthesis of 3-chloro-N-(4-chlorophenyl)propanamide is typically achieved through the
acylation of 4-chloroaniline with a 3-chloropropanoyl derivative. A common and efficient
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laboratory-scale method involves the reaction of 4-chloroaniline with 3-chloropropionyl chloride.

Experimental Protocol: General Synthesis

A detailed experimental protocol for a closely related compound involves the dropwise addition
of a substituted acid chloride to a solution of an aniline derivative and a base like triethylamine
in a suitable solvent such as dichloromethane.[6] After stirring at room temperature, the
reaction mixture is typically worked up by washing with aqueous solutions to remove impurities,
followed by drying and concentration of the organic layer.[6] The final product is then purified,
often using flash column chromatography.[6] The logical workflow for this synthesis is depicted
below.
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Reactants

4-chloroaniline 3-chloropropanoyl chloride

Process

Amide Synthesis

(Acylation in aprotic solvent
with base, e.g., DCM, Et3N)

Purification

Product

3-chloro-N-(4-chlorophenyl)propanamide

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b102647?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 3-chloro-N-(4-chlorophenyl)propanamide | 19314-16-0 [smolecule.com]

2. 3-Chloro-N-(4-chlorophenyl)propanamide | COH9CI2NO | CID 177064 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. scbt.com [scbt.com]
e 4. Page loading... [guidechem.com]
e 5. 3-CHLORO-N-(4-CHLORO-PHENYL)-PROPIONAMIDE | 19314-16-0 [chemicalbook.com]

e 6. 3-CHLORO-N-(3-METHYLPHENYL)PROPANAMIDE synthesis - chemicalbook
[chemicalbook.com]

« To cite this document: BenchChem. [3-chloro-N-(4-chlorophenyl)propanamide molecular
structure and weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102647#3-chloro-n-4-chlorophenyl-propanamide-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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